Cas no 17064-77-6 (Benzenamine,N-[(2-nitrophenyl)methylene]-)

• Product Name: Benzenamine,N-[(2-nitrophenyl)methylene]-
• CAS No: 17064-77-6
• MF: C₁₃H₁₀N₂O₂
• MW: 226.230702877045
• CID: 181229
• PubChem ID: 86504
• Update Time: 2025-04-19

Benzenamine,N-[(2-nitrophenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N-[(2-nitrophenyl)methylene]-
• 1-(2-NITROPHENYL)-N-PHENYLMETHANIMINE
• N-(2-nitrobenzylidene)aniline
• Aniline, N-(o-nitrobenzylidene)-
• N-(o-Nitrobenzylidene)aniline
• N-Phenyl-2-nitrobenzylideneamine
• N-Phenyl-2-nitrobenzenemethanimine
• 2-Nitro-N-phenylbenzenemethanimine
• AKOS024328945
• SCHEMBL10478287
• DTXSID901281234
• NSC-148947
• FT-0656081
• A811222
• 17064-77-6
• 2-Nitrobenzal-anilin
• SCHEMBL4727410
• NS00055112
• Benzenamine, N-[(2-nitrophenyl)methylene]-
• 1-(2-nitrophenyl)-N-phenyl-methanimine
• N-[(E)-(2-Nitrophenyl)methylidene]aniline #
• NSC148947
• (E)-N-(2-nitrobenzylidene)benzenamine
• BBAZSPGQKPGVIJ-GXDHUFHOSA-N
• N-[(2-NITROPHENYL)METHYLIDENE]ANILINE
• NSC 148947
• N-[(2-Nitrophenyl)methylene]benzenamine
• EINECS 241-126-8
• N-[(E)-(2-Nitrophenyl)methylidene]aniline
• Z54890899

• Inchi： 1S/C13H10N2O2/c16-15(17)13-9-5-4-6-11(13)10-14-12-7-2-1-3-8-12/h1-10H/b14-10+
• InChI Key： BBAZSPGQKPGVIJ-GXDHUFHOSA-N
• SMILES： [O-][N+](C1C=CC=CC=1/C=N/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 226.0743
• Monoisotopic Mass: 226.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.18